Cas no 2228766-93-4 (3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine)

3,3-Difluoro-1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine is a fluorinated cyclobutylmethanamine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorinated cyclobutyl ring and a fluoro-methylphenyl substituent, offers enhanced metabolic stability and lipophilicity, which may improve bioavailability in drug development. The presence of fluorine atoms can also influence binding affinity and selectivity in target interactions. This compound serves as a valuable intermediate for synthesizing bioactive molecules, particularly in the exploration of CNS-targeted therapies or enzyme inhibitors. Its well-defined stereochemistry and purity make it suitable for rigorous synthetic and mechanistic studies.
3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine structure
2228766-93-4 structure
Product Name:3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine
CAS No:2228766-93-4
MF:C12H14F3N
MW:229.241473674774
CID:6335190
PubChem ID:165715063
Update Time:2025-06-14

3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine
    • [3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutyl]methanamine
    • 2228766-93-4
    • EN300-1957118
    • Inchi: 1S/C12H14F3N/c1-8-3-2-4-9(13)10(8)11(7-16)5-12(14,15)6-11/h2-4H,5-7,16H2,1H3
    • InChI Key: ZOHNIIPITKFWCY-UHFFFAOYSA-N
    • SMILES: FC1(CC(C2C(=CC=CC=2C)F)(CN)C1)F

Computed Properties

  • Exact Mass: 229.10783394g/mol
  • Monoisotopic Mass: 229.10783394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine Pricemore >>

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Additional information on 3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine

Recent Advances in the Study of 3,3-Difluoro-1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine (CAS: 2228766-93-4)

The compound 3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine (CAS: 2228766-93-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutylmethanamine core and fluorine substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that 3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine exhibits high affinity for specific neurotransmitter receptors, making it a candidate for the treatment of neurological disorders such as depression and anxiety. Researchers have employed advanced computational modeling and high-throughput screening to better understand its binding mechanisms and selectivity profiles.

In addition to its CNS applications, recent synthetic chemistry efforts have explored scalable and efficient routes for the production of this compound. A study published in the Journal of Medicinal Chemistry detailed a novel synthetic pathway that improves yield and purity while reducing the environmental impact of the synthesis process. This advancement is critical for facilitating further preclinical and clinical studies.

Another notable development is the investigation of the compound's pharmacokinetic and pharmacodynamic properties. Early-phase trials have indicated favorable bioavailability and metabolic stability, which are essential for its progression into later stages of drug development. However, challenges such as potential off-target effects and toxicity profiles remain areas of active research.

In conclusion, 3,3-difluoro-1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine represents a promising scaffold for future therapeutic agents. Ongoing research aims to optimize its pharmacological profile, address safety concerns, and explore its potential in combination therapies. The compound's unique structural features and biological activity make it a valuable subject of study in the evolving landscape of chemical biology and drug discovery.

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